Cas no 1258620-37-9 (5-(3,5-Dimethoxyphenyl)pyridin-2-amine)

5-(3,5-Dimethoxyphenyl)pyridin-2-amine is a heterocyclic aromatic compound featuring a pyridine core substituted with an amine group at the 2-position and a 3,5-dimethoxyphenyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dimethoxy groups enhance solubility and modulate reactivity, while the pyridinylamine scaffold offers versatile functionalization potential. Its well-defined molecular architecture supports applications in ligand design, catalysis, and bioactive molecule development. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. This compound is particularly useful in the synthesis of complex molecules requiring precise substitution patterns.

5-(3,5-Dimethoxyphenyl)pyridin-2-amine structure

1258620-37-9 structure

Product Name:5-(3,5-Dimethoxyphenyl)pyridin-2-amine

CAS No:1258620-37-9

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

MDL:MFCD18084563

CID:5158250

Update Time:2026-03-04

5-(3,5-Dimethoxyphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3,5-Dimethoxyphenyl)pyridin-2-amine
- MDL： MFCD18084563
- Inchi： 1S/C13H14N2O2/c1-16-11-5-10(6-12(7-11)17-2)9-3-4-13(14)15-8-9/h3-8H,1-2H3,(H2,14,15)
- InChI Key： NSKULHRCEQBWPO-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=C(C=1)C1C=NC(=CC=1)N)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 226
XLogP3: 2.1
Topological Polar Surface Area: 57.4

5-(3,5-Dimethoxyphenyl)pyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB331285-5 g	5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95%; .	1258620-37-9	95%	5g	€1159.00	2023-06-21
abcr	AB331285-5g	5-(3,5-Dimethoxyphenyl)pyridin-2-amine, 95%; .	1258620-37-9	95%	5g	€1159.00	2025-02-16

5-(3,5-Dimethoxyphenyl)pyridin-2-amine Related Literature

1. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

Additional information on 5-(3,5-Dimethoxyphenyl)pyridin-2-amine

5-(3,5-Dimethoxyphenyl)pyridin-2-amine: A Comprehensive Overview

5-(3,5-Dimethoxyphenyl)pyridin-2-amine, also known by its CAS number 1258620-37-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring with a dimethoxy-substituted phenyl group. The compound has garnered attention due to its potential applications in drug discovery and material science.

The synthesis of 5-(3,5-Dimethoxyphenyl)pyridin-2-amine involves a series of well-established organic reactions. Researchers often employ nucleophilic aromatic substitution or coupling reactions to construct the pyridine core. The dimethoxy group on the phenyl ring plays a crucial role in stabilizing the molecule and enhancing its reactivity. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity.

In terms of chemical properties, 5-(3,5-Dimethoxyphenyl)pyridin-2-amine exhibits notable stability under physiological conditions. Its ability to form hydrogen bonds due to the amine group makes it a promising candidate for bioactive molecules. The compound has been evaluated for its potential as an anti-inflammatory agent, with preliminary results indicating moderate activity against cyclooxygenase enzymes.

The application of 1258620-37-9 extends beyond pharmacology into materials science. Its aromatic structure and electron-donating groups make it a suitable candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs), where it demonstrates efficient charge transport properties.

In conclusion, 5-(3,5-Dimethoxyphenyl)pyridin-2-amine, or CAS number 1258620-37-9, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.